Cas no 2418659-42-2 (3-iodo-4-methyl-5-2-(trimethylsilyl)ethynylbenzoic acid)

3-Iodo-4-methyl-5-[2-(trimethylsilyl)ethynyl]benzoic acid is a versatile synthetic intermediate used in organic and medicinal chemistry. Its key structural features—an iodo substituent, a methyl group, and a trimethylsilyl-protected ethynyl moiety—make it valuable for cross-coupling reactions, such as Sonogashira and Suzuki couplings, enabling efficient derivatization. The carboxylic acid functionality further enhances its utility, allowing for additional modifications or conjugation. This compound is particularly useful in the synthesis of complex aromatic systems, pharmaceutical scaffolds, and functional materials. Its stability under standard handling conditions and compatibility with diverse reaction conditions make it a reliable building block for researchers. The trimethylsilyl group also serves as a protective strategy for the alkyne, facilitating controlled deprotection when needed.
3-iodo-4-methyl-5-2-(trimethylsilyl)ethynylbenzoic acid structure
2418659-42-2 structure
Product Name:3-iodo-4-methyl-5-2-(trimethylsilyl)ethynylbenzoic acid
CAS No:2418659-42-2
MF:C13H15IO2Si
MW:358.246977090836
CID:5679174
PubChem ID:165770207
Update Time:2025-10-23

3-iodo-4-methyl-5-2-(trimethylsilyl)ethynylbenzoic acid Chemical and Physical Properties

Names and Identifiers

    • EN300-26628253
    • 3-iodo-4-methyl-5-[2-(trimethylsilyl)ethynyl]benzoic acid
    • 2418659-42-2
    • 3-iodo-4-methyl-5-2-(trimethylsilyl)ethynylbenzoic acid
    • Inchi: 1S/C13H15IO2Si/c1-9-10(5-6-17(2,3)4)7-11(13(15)16)8-12(9)14/h7-8H,1-4H3,(H,15,16)
    • InChI Key: MMTIIABZMKDOBB-UHFFFAOYSA-N
    • SMILES: IC1=CC(C(=O)O)=CC(C#C[Si](C)(C)C)=C1C

Computed Properties

  • Exact Mass: 357.98860g/mol
  • Monoisotopic Mass: 357.98860g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 361
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 37.3Ų

3-iodo-4-methyl-5-2-(trimethylsilyl)ethynylbenzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26628253-1g
3-iodo-4-methyl-5-[2-(trimethylsilyl)ethynyl]benzoic acid
2418659-42-2
1g
$0.0 2023-09-12
Enamine
EN300-26628253-1.0g
3-iodo-4-methyl-5-[2-(trimethylsilyl)ethynyl]benzoic acid
2418659-42-2 95.0%
1.0g
$0.0 2025-03-20

3-iodo-4-methyl-5-2-(trimethylsilyl)ethynylbenzoic acid Related Literature

Additional information on 3-iodo-4-methyl-5-2-(trimethylsilyl)ethynylbenzoic acid

Comprehensive Overview of 3-iodo-4-methyl-5-(2-(trimethylsilyl)ethynyl)benzoic acid (CAS No. 2418659-42-2)

3-iodo-4-methyl-5-(2-(trimethylsilyl)ethynyl)benzoic acid (CAS No. 2418659-42-2) is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, materials science, and synthetic organic chemistry. This compound, characterized by its unique iodo and trimethylsilyl ethynyl functional groups, serves as a versatile building block for the synthesis of more complex molecules. Its molecular structure combines a benzoic acid backbone with strategic substitutions, making it a valuable intermediate in the development of pharmaceuticals, agrochemicals, and advanced materials.

The growing interest in 3-iodo-4-methyl-5-(2-(trimethylsilyl)ethynyl)benzoic acid is driven by its potential applications in click chemistry and cross-coupling reactions, which are pivotal in modern drug discovery and material engineering. Researchers are particularly intrigued by its ability to participate in Sonogashira coupling, a widely used reaction for forming carbon-carbon bonds. This reactivity profile positions the compound as a critical tool for constructing conjugated polymers and small-molecule therapeutics, aligning with current trends in sustainable chemistry and green synthesis.

In the context of drug development, 3-iodo-4-methyl-5-(2-(trimethylsilyl)ethynyl)benzoic acid is often explored as a precursor for targeted therapies, including kinase inhibitors and anti-inflammatory agents. Its iodo substituent allows for further functionalization, enabling the creation of libraries of derivatives for high-throughput screening. This adaptability is crucial in addressing contemporary challenges such as drug resistance and the need for precision medicine, topics frequently searched by professionals in the pharmaceutical industry.

From a materials science perspective, the compound’s ethynyl group facilitates its incorporation into organic electronic devices, such as OLEDs and photovoltaic cells. The trimethylsilyl moiety enhances stability during synthesis, a feature highly valued in the production of high-performance materials. As the demand for flexible electronics and renewable energy solutions grows, the relevance of this compound in research and industrial applications continues to rise.

Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are routinely employed to characterize 3-iodo-4-methyl-5-(2-(trimethylsilyl)ethynyl)benzoic acid, ensuring purity and consistency for experimental use. The compound’s CAS No. 2418659-42-2 serves as a unique identifier in chemical databases, streamlining procurement and regulatory compliance. Safety data sheets (SDS) provide detailed handling guidelines, emphasizing its use in controlled environments to maintain laboratory safety standards.

In summary, 3-iodo-4-methyl-5-(2-(trimethylsilyl)ethynyl)benzoic acid represents a convergence of innovation in synthetic chemistry and applied sciences. Its multifaceted applications—from biopharmaceuticals to advanced materials—underscore its importance in addressing global scientific and technological challenges. As research progresses, this compound is poised to play an even greater role in shaping the future of sustainable chemistry and molecular design.

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